![molecular formula C19H20N2OS B2393926 2-(benzylthio)-1-ethyl-5-(4-methoxyphenyl)-1H-imidazole CAS No. 1207025-33-9](/img/structure/B2393926.png)
2-(benzylthio)-1-ethyl-5-(4-methoxyphenyl)-1H-imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(benzylthio)-1-ethyl-5-(4-methoxyphenyl)-1H-imidazole, also known as BTEMI, is a chemical compound that belongs to the class of imidazole derivatives. It has been studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry.
Mechanism of Action
The mechanism of action of 2-(benzylthio)-1-ethyl-5-(4-methoxyphenyl)-1H-imidazole is not fully understood, but it is believed to involve the inhibition of specific biological targets. This compound has been shown to inhibit the activity of enzymes such as tyrosinase, which is involved in melanin production, and acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been shown to modulate the activity of ion channels and receptors, such as the GABA receptor and the TRPV1 ion channel.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the activity of enzymes and receptors. In vivo studies have shown that this compound can reduce pain and inflammation in animal models of arthritis and neuropathic pain. This compound has also been shown to have antioxidant and neuroprotective effects.
Advantages and Limitations for Lab Experiments
2-(benzylthio)-1-ethyl-5-(4-methoxyphenyl)-1H-imidazole has several advantages for use in lab experiments. It is stable, easy to synthesize, and has a high purity. This compound can be easily modified to generate analogs with different biological activities. However, this compound also has some limitations. It has low solubility in water, which can limit its use in certain assays. This compound can also exhibit non-specific binding to proteins, which can affect its specificity and selectivity.
Future Directions
There are several future directions for research on 2-(benzylthio)-1-ethyl-5-(4-methoxyphenyl)-1H-imidazole. One direction is to investigate its potential as a drug candidate for the treatment of cancer, inflammation, and infectious diseases. Another direction is to study its effects on specific biological targets, such as enzymes, receptors, and ion channels. Further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Additionally, the development of more potent and selective analogs of this compound could lead to the discovery of novel therapeutics.
Synthesis Methods
2-(benzylthio)-1-ethyl-5-(4-methoxyphenyl)-1H-imidazole can be synthesized using a multi-step reaction process. The starting materials for the synthesis include 4-methoxybenzaldehyde, ethyl 2-bromoacetate, and thiourea. The reaction involves the condensation of 4-methoxybenzaldehyde with ethyl 2-bromoacetate in the presence of a base to form an intermediate compound. The intermediate compound is then reacted with thiourea to form this compound. The synthesis of this compound has been optimized to improve the yield and purity of the final product.
Scientific Research Applications
2-(benzylthio)-1-ethyl-5-(4-methoxyphenyl)-1H-imidazole has been studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and infectious diseases. In pharmacology, this compound has been studied for its effects on various biological targets, including enzymes, receptors, and ion channels. In biochemistry, this compound has been used as a tool to study the structure and function of proteins and nucleic acids.
properties
IUPAC Name |
2-benzylsulfanyl-1-ethyl-5-(4-methoxyphenyl)imidazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2OS/c1-3-21-18(16-9-11-17(22-2)12-10-16)13-20-19(21)23-14-15-7-5-4-6-8-15/h4-13H,3,14H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIBUCKPDEYXJKK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CN=C1SCC2=CC=CC=C2)C3=CC=C(C=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.